Cas no 185147-08-4 (4-Fluoro-3-methylbenzonitrile)

4-Fluoro-3-methylbenzonitrile structure
Product name:4-Fluoro-3-methylbenzonitrile
4-Fluoro-3-methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-3-methylbenzonitrile
- 3-METHYL-4-FLUOROBENZONITRILE
- 5-CYANO-2-FLUOROTOLUENE
- 4-Fluoro-3-Methylbenzonitrile 3-Methyl-4-Fluorobenzonitrile
- Benzonitrile, 4-fluoro-3-methyl- (9CI)
- 2-FLUORO-5-CYANOTOLUENE
- 4-fluoro-3-methylbenzenecarbonitrile
- 4-fluoro-3-methyl-benzonitrile
- 4-Fluoro-m-tolunitrile
- 4-Fluoro-3-methylben
- 4-Fluoro-3-Methylbenzonitrle
- 5-Cyano-2-fluorotoluene, 4-Fluoro-m-tolunitrile
- 4-FLUORO-3-METHYLBENZONITRILE 99+%
- 185147-08-4
- FT-0601352
- GS-3395
- AC-1172
- F0986
- J-515376
- BENZONITRILE, 4-FLUORO-3-METHYL-
- ZMEAHKIIWJDJFT-UHFFFAOYSA-N
- AM20030217
- DTXSID60381307
- SCHEMBL532567
- CS-W003101
- MFCD03788510
- 4-Fluoro-3-methylbenzonitrile, AldrichCPR
- SY006995
- EN300-14797
- AKOS005063605
- 3-methyl-4-fluoro-benzonitrile
- DTXCID40332332
- DB-005354
- STL451488
-
- MDL: MFCD03788510
- Inchi: 1S/C8H6FN/c1-6-4-7(5-10)2-3-8(6)9/h2-4H,1H3
- InChI Key: ZMEAHKIIWJDJFT-UHFFFAOYSA-N
- SMILES: FC1C=CC(C#N)=CC=1C
Computed Properties
- Exact Mass: 135.04800
- Monoisotopic Mass: 135.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 23.8A^2
Experimental Properties
- Color/Form: Brown or cream crystalline powder
- Density: 1.11
- Melting Point: 54.0 to 58.0 deg-C
- Boiling Point: 220.3℃ at 760 mmHg
- Flash Point: 93.8℃
- Refractive Index: 1.506
- PSA: 23.79000
- LogP: 2.00578
- Solubility: Insoluble in water
4-Fluoro-3-methylbenzonitrile Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Danger
- Hazard Statement: H331,H302,H312,H315,H319
-
Warning Statement:
P261,P305
P351
P338,P302
P352,P321,P405,P501A - Hazardous Material transportation number:UN3439
- Hazard Category Code: 41
- Safety Instruction: 39
-
Hazardous Material Identification:
- PackingGroup:III
- Storage Condition:Store at 4 ° C, better storage at -4 ° C
- HazardClass:6.1
- Safety Term:6.1
- Packing Group:III
4-Fluoro-3-methylbenzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Fluoro-3-methylbenzonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB212234-5 g |
4-Fluoro-3-methylbenzonitrile; . |
185147-08-4 | 5 g |
€59.00 | 2023-07-20 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F14300-25g |
4-Fluoro-3-methylbenzonitrile |
185147-08-4 | 97% | 25g |
¥136.0 | 2023-09-07 | |
Enamine | EN300-14797-10.0g |
4-fluoro-3-methylbenzonitrile |
185147-08-4 | 95% | 10.0g |
$32.0 | 2023-02-09 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26658-1g |
4-Fluoro-3-methylbenzonitrile, 97% |
185147-08-4 | 97% | 1g |
¥1748.00 | 2023-03-16 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F14300-5g |
4-Fluoro-3-methylbenzonitrile |
185147-08-4 | 97% | 5g |
¥46.0 | 2023-09-07 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R016364-5g |
4-Fluoro-3-methylbenzonitrile |
185147-08-4 | 97% | 5g |
¥43 | 2024-05-25 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F810058-5g |
4-Fluoro-3-methylbenzonitrile |
185147-08-4 | 97% | 5g |
¥35.00 | 2022-01-10 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F120489-5g |
4-Fluoro-3-methylbenzonitrile |
185147-08-4 | 97% | 5g |
¥46.90 | 2023-09-02 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F821290-5g |
4-Fluoro-3-methylbenzonitrile |
185147-08-4 | 98% | 5g |
¥54.00 | 2022-01-10 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F120489-25g |
4-Fluoro-3-methylbenzonitrile |
185147-08-4 | 97% | 25g |
¥138.90 | 2023-09-02 |
4-Fluoro-3-methylbenzonitrile Related Literature
-
Wanlin Wang,Xiaoyuan Yan,Qixuan Zou,Binbin Hong,Wang Zhang,Guo Ping Wang J. Mater. Chem. C, 2021,9, 4150-4157
-
Da-Young Kang,Sunbok Lee,Jun Hyuk Moon RSC Adv., 2014,4, 32348-32352
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Jiale Huang,Mingyu Zhang,Jing Wang,Xijun Hu,Frank L. Y. Lam J. Mater. Chem. A, 2015,3, 789-796
-
Haipeng Guo,Yuyang Hou,Jun Wang,Lijun Fu,Jun Chen,Huakun Liu,Jiazhao Wang J. Mater. Chem. A, 2017,5, 14673-14681
-
Qi Chen,Yin-Shan Meng,Yi-Quan Zhang,Shang-Da Jiang,Hao-Ling Sun,Song Gao Chem. Commun., 2014,50, 10434-10437
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Junbo Li,Jianlong Zhao,Jiayu Gao,Ju Liang,Wenlan Wu,Lijuan Liang New J. Chem., 2016,40, 7222-7228
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Patrick Urbankowski,Babak Anasori,Kanit Hantanasirisakul,Long Yang,Lihua Zhang,Bernard Haines,Steven J. May,Yury Gogotsi Nanoscale, 2017,9, 17722-17730
-
Zixu Sun,Xinghui Wang,Tingwei Cai,Zhen Meng RSC Adv., 2016,6, 40799-40805
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M. Mohsen Mahmoodi,Stephanie A. Fisher,Roger Y. Tam,Philip C. Goff,Reid B. Anderson,Jane E. Wissinger,David A. Blank,Molly S. Shoichet,Mark D. Distefano Org. Biomol. Chem., 2016,14, 8289-8300
185147-08-4 (4-Fluoro-3-methylbenzonitrile) Related Products
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:185147-08-4)4-Fluoro-3-methylbenzonitrile

Purity:99%
Quantity:200KG
Price ($):Inquiry
Jiangsu Xinsu New Materials Co., Ltd
(CAS:185147-08-4)

Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry